5,6,7,8-Tetrahydro-2,6-naphthyridin-1(2H)-one
Description
5,6,7,8-Tetrahydro-2,6-naphthyridin-1(2H)-one is a useful research compound. Its molecular formula is C8H10N2O and its molecular weight is 150.181. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Conformationally-Restricted Analog of Pharmacologically Active Cores
5,6,7,8-tetrahydro-1,7-naphthyridine derivatives have been identified as conformationally-locked analogs of pharmacologically active core structures, such as 2-(3-pyridyl)ethylamine. The improved synthesis methods for these compounds highlight their potential in drug discovery and development, offering a significant improvement over previously reported syntheses (Dow & Schneider, 2001).
Biomedical Applications
Naphthyridines, including 1,6-naphthyridin-2(1H)-ones, are recognized for their versatility in providing ligands for various receptors within the body. Their structural diversity and substituent variability at key positions make them a valuable scaffold for biomedical applications, encompassing a wide array of therapeutic areas (Oliveras et al., 2021).
Structural Characterization for Pharmaceutical Interest
The structural characterization of naphthyridone derivatives, such as N-(7-{[2-(Dimethylamino)ethyl]amino}-1-methyl-2-oxo-1,2-dihydro-1,6-naphthyridin-3-yl)-3,4,5-trimethoxybenzamide, has attracted attention for their antiproliferative activity against cancer cell lines. This highlights the importance of detailed structural analysis in uncovering the pharmaceutical potential of these compounds (Guillon et al., 2017).
Synthesis and Library Construction for Drug Discovery
Efficient synthesis techniques, such as microwave-promoted, cobalt-catalyzed intramolecular [2 + 2 + 2] cyclizations, have facilitated the creation of 5,6,7,8-tetrahydro-1,6-naphthyridines. These methods not only enable the preparation of these compounds but also allow for the construction of compound libraries, which are crucial for screening in drug discovery processes (Zhou, Porco, & Snyder, 2007).
Antioxidant Properties in Biological Systems
Some derivatives of 5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl have been investigated for their antioxidant properties, especially in lipid membranes and low-density lipoproteins. These studies reveal the potential of such compounds to act as effective antioxidants, possibly offering a basis for therapeutic applications in conditions related to oxidative stress (Nam et al., 2007).
Properties
IUPAC Name |
5,6,7,8-tetrahydro-2H-2,6-naphthyridin-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c11-8-7-2-3-9-5-6(7)1-4-10-8/h1,4,9H,2-3,5H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRVUVVBQMXFJTH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C(=O)NC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50656814 |
Source
|
| Record name | 5,6,7,8-Tetrahydro-2,6-naphthyridin-1(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50656814 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1170830-85-9 |
Source
|
| Record name | 5,6,7,8-Tetrahydro-2,6-naphthyridin-1(2H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50656814 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1,2,5,6,7,8-hexahydro-2,6-naphthyridin-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2Z)-2-[1-[2-cyclopropyl-1-(2-fluorophenyl)-2-oxoethyl]-4-methylsulfanylpiperidin-3-ylidene]acetic acid](/img/structure/B589052.png)
